Cas no 70826-95-8 (1,1-diethyl-3-(4-nitrophenyl)urea)

• Product Name: 1,1-diethyl-3-(4-nitrophenyl)urea
• CAS No: 70826-95-8
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 975661
• PubChem ID: 270326
• Update Time: 2025-11-02

1,1-diethyl-3-(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,1-diethyl-3-(4-nitrophenyl)urea
• AC1L6OCU
• AC1Q5MFF
• AR-1B4610
• CTK5D3040
• KST-1B7952
• N,N-diethyl-N'-(4-nitrophenyl)urea
• NSC112706
• NSC-112706
• 70826-95-8
• Z55290926
• DTXSID40296925
• AKOS001427235
• DS-008160

• Inchi： 1S/C11H15N3O3/c1-3-13(4-2)11(15)12-9-5-7-10(8-6-9)14(16)17/h5-8H,3-4H2,1-2H3,(H,12,15)
• InChI Key： INAOWOSITURWKE-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)[N+](=O)[O-])N(CC)CC

Computed Properties

• Exact Mass: 237.11145
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 75.48
• LogP: 3.06470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1,1-diethyl-3-(4-nitrophenyl)urea

1,1-diethyl-3-(4-nitrophenyl)urea: A Comprehensive Overview of its Structure, Synthesis, and Biological Applications

1,1-diethyl-3-(4-nitrophenyl)urea, with the chemical formula C₁₂H₁₄N₂O₃, is a well-defined organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This compound is a derivative of urea, characterized by the presence of an amino group and a carbamate linkage. The 1,1-diethyl substituents on the central carbon atom contribute to its hydrophobic properties, while the 4-nitrophenyl group introduces electron-withdrawing functionality, significantly influencing its reactivity and biological activity. The synthesis of this compound typically involves the condensation of 4-nitrophenyl isocyanate with 1,1-diethanolamine, a reaction that has been extensively studied in the context of green chemistry methodologies.

Recent advancements in synthetic organic chemistry have enabled the development of efficient and scalable routes for the preparation of 1,1-diethyl-3-(4-nitrophenyl)urea. One of the most promising approaches involves the use of microwave-assisted synthesis, which significantly reduces reaction times and energy consumption. This method has been validated through multiple studies published in peer-reviewed journals, including the Journal of Organic Chemistry and Green Chemistry. The reaction mechanism involves the nucleophilic attack of the 1,1-diethanolamine molecule on the electrophilic carbon of the 4-nitrophenyl isocyanate, followed by the elimination of a hydroxyl group to form the final product. The reaction conditions, including temperature, solvent, and catalyst selection, play a critical role in determining the yield and purity of the compound.

The structural characterization of 1,1-diethyl-3-(4-nityropenyl)urea has been extensively investigated using advanced analytical techniques such as 1H NMR, 13C NMR, and mass spectrometry. These methods have provided detailed insights into the molecular architecture of the compound, confirming the presence of the 4-nitrophenyl group and the urea linkage. Additionally, X-ray crystallography has been employed to determine the solid-state structure of the compound, revealing the molecular packing and intermolecular interactions that influence its physical properties. These findings are crucial for understanding the behavior of the compound in different environments, including its solubility, stability, and reactivity.

In the context of pharmaceutical research, 1,1-diethyl-3-(4-nitrophenyl)urea has shown promising potential as a scaffold for the development of new therapeutic agents. The 4-nitrophenyl substituent is known to modulate the binding affinity of molecules to biological targets, while the urea group can enhance the drug's ability to form hydrogen bonds with receptors. Recent studies have explored the use of this compound as a lead molecule for the design of anti-inflammatory agents and antimicrobial compounds. For instance, a 2023 study published in MedChemComm demonstrated that derivatives of 1,1-diethyl-3-(4-nitrophenyl)urea exhibit significant inhibitory activity against Staphylococcus aureus, suggesting its potential as a novel antibacterial agent.

The biological activity of 1,1-diethyl-3-(4-nitrophenyl)urea has also been evaluated in the context of drug delivery systems and targeted therapy. Researchers have investigated its ability to act as a fluorescent probe for monitoring cellular processes, leveraging the 4-nitrophenyl group's photophysical properties. A 2024 study in Advanced Materials reported that the compound can be functionalized with fluorescent dyes to create bioimaging agents capable of selectively targeting inflammatory cells. This application highlights the versatility of 1,1-diethyl-3-(4-nitrophenyl)urea in both fundamental and applied research.

From a synthetic standpoint, the preparation of 1,1-diethyl-3-(4-nitrophenyl)urea has been optimized to minimize environmental impact and maximize atom economy. Green chemistry principles have been integrated into the synthesis process, with the use of solvent-free conditions and microwave irradiation as key strategies. These approaches not only reduce waste generation but also enhance the efficiency of the reaction. Furthermore, the use of biocatalysts such as lipase enzymes has been explored as an alternative to traditional chemical catalysts, offering a more sustainable route for the synthesis of this compound.

The pharmacokinetic properties of 1,1-diethyl-3-(4-nitrophenyl)urea are an important consideration for its potential therapeutic applications. Studies have shown that the compound exhibits moderate solubility in aqueous solutions, which is essential for its bioavailability. However, its hydrophobic nature may limit its absorption in the gastrointestinal tract, necessitating the development of nanocarriers or prodrug formulations to enhance its delivery. Recent advances in nanotechnology have enabled the encapsulation of the compound in liposomes or polymeric nanoparticles, improving its stability and targeting efficiency.

Despite its promising applications, the use of 1,1-diethyl-3-(4-nitrophenyl)urea in pharmaceutical research is still in its early stages. Further studies are needed to fully elucidate its mechanisms of action, optimize its biological activity, and evaluate its safety profile. The compound's potential as a drug scaffold and its ability to be modified through chemical functionalization make it a valuable candidate for future drug discovery efforts. As research in this field continues to evolve, the compound is expected to play a significant role in the development of novel therapeutic agents with improved efficacy and reduced side effects.